Cas no 949022-45-1 (3-Benzoylphenylboronic acid pinacol ester)

• Product Name: 3-Benzoylphenylboronic acid pinacol ester
• CAS No: 949022-45-1
• MF: C₁₉H₂₁BO₃
• MW: 308.179245710373
• MDL: MFCD09750926
• CID: 1068007
• PubChem ID: 57415688
• Update Time: 2025-07-31

3-Benzoylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzoylphenylboronic acid pinacol ester
• phenyl-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanone
• A-9207
• AMTB058
• phenyl[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanone
• MFCD09750926
• AKOS016339703
• Phenyl(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone
• DTXSID30725451
• AS-2300
• CS-0175653
• 2-(3-benzoylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL4658432
• A916267
• BCP32033
• 949022-45-1
• ZMB02245

• MDL： MFCD09750926
• Inchi： 1S/C19H21BO3/c1-18(2)19(3,4)23-20(22-18)16-12-8-11-15(13-16)17(21)14-9-6-5-7-10-14/h5-13H,1-4H3
• InChI Key： LAELVQOXYPYWJZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C(C3C=CC=CC=3)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 308.15800
• Monoisotopic Mass: 308.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.21680

3-Benzoylphenylboronic acid pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones